Cas no 89151-73-5 (5-Amino-3-tert-butylisothiazole)

5-Amino-3-tert-butylisothiazole is a heterocyclic organic compound featuring an amino group at the 5-position and a tert-butyl substituent at the 3-position of the isothiazole ring. This structure imparts unique reactivity and stability, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The tert-butyl group enhances steric hindrance, improving selectivity in reactions, while the amino group offers versatility for further functionalization. Its robust framework ensures compatibility with a range of reaction conditions, including those requiring high temperatures or strong bases. This compound is particularly useful in the development of bioactive molecules, where its structural motifs contribute to enhanced efficacy and metabolic stability.

5-Amino-3-tert-butylisothiazole structure

89151-73-5 structure

Product Name:5-Amino-3-tert-butylisothiazole

CAS No:89151-73-5

MF:C₇H₁₂N₂S

MW:156.248579978943

MDL:MFCD17926249

CID:610334

PubChem ID:15117013

Update Time:2025-06-08

5-Amino-3-tert-butylisothiazole Chemical and Physical Properties

Names and Identifiers

- 3-(tert-Butyl)isothiazol-5-amine
- 3-tert-butyl-1,2-thiazol-5-amine
- 3-tert-Butylisothiazol-5-amine
- 5-AMINO-3-TERT-BUTYLISOTHIAZOLE
- 5-Isothiazolamine, 3-(1,1-dimethylethyl)-
- 5-Amino-3-(tert-butyl)isothiazole
- 3-(1,1-dimethylethyl)-5-aminoisothiazole
- MFCD17926249
- 3-tert-Butyl-isothiazol-5-ylamine
- (3-tert-butyl-isothiazol-5-yl)-amine
- SCHEMBL2573898
- Z1255398099
- AS-35560
- SY242219
- 3-tert-butyl-5-isothiazolamine
- AKOS022173058
- EN300-179022
- NKEZLXWGJLPQGH-UHFFFAOYSA-N
- DTXSID40568477
- 89151-73-5
- CS-B1076
- DB-339539
- 5-Amino-3-tert-butylisothiazole
- MDL： MFCD17926249
- Inchi： 1S/C7H12N2S/c1-7(2,3)5-4-6(8)10-9-5/h4H,8H2,1-3H3
- InChI Key： NKEZLXWGJLPQGH-UHFFFAOYSA-N
- SMILES： S1C(=CC(C(C)(C)C)=N1)N

Computed Properties

Exact Mass: 156.07211956g/mol
Monoisotopic Mass: 156.07211956g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 119
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 67.2Å²

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Boiling Point: 176.6±38.0°C at 760 mmHg

5-Amino-3-tert-butylisothiazole Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：Room temperature

5-Amino-3-tert-butylisothiazole Pricemore >>

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TRC	A578343-50mg	5-Amino-3-tert-butylisothiazole	89151-73-5		50mg	$ 160.00	2022-06-08
TRC	A578343-100mg	5-Amino-3-tert-butylisothiazole	89151-73-5		100mg	$ 250.00	2022-06-08
AstaTech	50553-0.25/G	5-AMINO-3-TERT-BUTYLISOTHIAZOLE	89151-73-5	97%	0.25g	$299	2023-09-17
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Apollo Scientific	OR313013-250mg	5-Amino-3-tert-butylisothiazole	89151-73-5		250mg	£214.00	2024-05-25
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